Cas no 764622-85-7 (1H-Pyrazole-1-carboximidamide,4-fluoro-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-1-carboximidamide,4-fluoro-3,5-dimethyl-
• CAS No: 764622-85-7
• MF: C₆H₉FN₄
• MW: 156.160863637924
• CID: 550456
• PubChem ID: 19382743
• Update Time: 2025-04-19

1H-Pyrazole-1-carboximidamide,4-fluoro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboximidamide,4-fluoro-3,5-dimethyl-
• 1H-Pyrazole-1-carboximidamide,4-fluoro-3,5-dimethyl-(9CI)
• 4-Fluoro-3,5-dimethyl-1H-pyrazole-1-carboximidamide
• 764622-85-7

• Inchi： 1S/C6H9FN4/c1-3-5(7)4(2)11(10-3)6(8)9/h1-2H3,(H3,8,9)
• InChI Key： MFRKDTRNMYOOJG-UHFFFAOYSA-N
• SMILES： FC1C(C)=NN(C(=N)N)C=1C

Computed Properties

• Exact Mass: 172.07600
• Monoisotopic Mass: 156.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 76.43000
• LogP: 0.89130